Cas no 2172473-80-0 (1-{2-aminobicyclo2.2.2octan-2-yl}-3,3-dimethylcyclobutan-1-ol)

• Product Name: 1-{2-aminobicyclo2.2.2octan-2-yl}-3,3-dimethylcyclobutan-1-ol
• CAS No: 2172473-80-0
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5807505
• PubChem ID: 165786479
• Update Time: 2025-05-17

1-{2-aminobicyclo2.2.2octan-2-yl}-3,3-dimethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-aminobicyclo2.2.2octan-2-yl}-3,3-dimethylcyclobutan-1-ol
• EN300-1646300
• 1-{2-aminobicyclo[2.2.2]octan-2-yl}-3,3-dimethylcyclobutan-1-ol
• 2172473-80-0

• Inchi： 1S/C14H25NO/c1-12(2)8-13(16,9-12)14(15)7-10-3-5-11(14)6-4-10/h10-11,16H,3-9,15H2,1-2H3
• InChI Key： WKDVYHWMDDCFMJ-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)C1)C1(CC2CCC1CC2)N

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-{2-aminobicyclo2.2.2octan-2-yl}-3,3-dimethylcyclobutan-1-ol

1-{2-Aminobicyclo[2.2.2]octan-2-yl}-3,3-dimethylcyclobutan-1-ol (CAS No. 2172473-80-0)

The compound 1-{2-Aminobicyclo[2.2.2]octan-2-yl}-3,3-dimethylcyclobutan-1-ol, identified by the CAS registry number 2172473-80-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines and has garnered attention due to its unique structural properties and functional groups.

Recent studies have highlighted the importance of bicyclic structures in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The presence of the bicyclo[[strong]span style="font-weight: bold;">[strong]>octane ring system in this compound provides a rigid framework that can enhance molecular stability and bioavailability.

The synthesis of 1-{[strong]>aminobicyclo[[strong]>octan-[strong]>yl}-[strong]>dimethylcyclobutan-[strong]>ol involves a multi-step process that includes ring-closing metathesis and subsequent functionalization to introduce the amino group and hydroxyl functionalities. These steps are critical for achieving the desired stereochemistry and regioselectivity.

In terms of physical properties, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various organic reactions. Its stability under physiological conditions has been tested, showing promise for potential use in drug delivery systems.

The latest research on this compound has focused on its application as an intermediate in the synthesis of bioactive molecules, particularly in the field of oncology and neurodegenerative diseases. Its ability to act as a chiral auxiliary has been explored, which could simplify the synthesis of enantiomerically pure compounds.

In conclusion, 1-{[strong]>aminobicyclo[[strong]>octan-[strong]>yl}-[strong]>dimethylcyclobutan-[strong]>ol (CAS No.